Cas no 1261622-04-1 (4-Methyl-3-(trifluoromethoxy)phenol)

• Product Name: 4-Methyl-3-(trifluoromethoxy)phenol
• CAS No: 1261622-04-1
• MF: C₈H₇F₃O₂
• MW: 192.135193109512
• CID: 4962742
• Update Time: 2023-08-24

4-Methyl-3-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(trifluoromethoxy)phenol
• 4-Methyl-3-(trifluoromethoxy)phenol

• Inchi： 1S/C8H7F3O2/c1-5-2-3-6(12)4-7(5)13-8(9,10)11/h2-4,12H,1H3
• InChI Key： KKBOIPXCVWIHDL-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C)O)(F)F

Computed Properties

• Exact Mass: 192.03981395 g/mol
• Monoisotopic Mass: 192.03981395 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5
• Molecular Weight: 192.13